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Compound of Interest

Compound Name: Valibose

Cat. No.: B1682138 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of pharmaceutical compounds is paramount. This document provides detailed

procedural guidance for the personal protective equipment (PPE), operational handling, and

disposal of Valibose (assumed to be Voglibose based on available safety data).

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for Voglibose. This

information is crucial for risk assessment and the implementation of appropriate safety

measures in the laboratory.

Property Value Source

Molecular Formula C5 H10 O4 [1]

Molecular Weight 134.13 g/mol [1]

Physical State Solid, Off-white [1]

Solubility Soluble in water [1]

Melting Point 91 °C / 195.8 °F [1]

Oral LD50 (Mouse) 14,700 mg/kg

Oral LD50 (Rat) 20 g/kg
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Personal Protective Equipment (PPE)
Consistent with good industrial hygiene and safety practices, the following personal protective

equipment should be worn when handling Valibose to minimize exposure and ensure personal

safety.[1]

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[1][2] A face shield may be necessary for operations with a risk of splashing.[3][4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2] Gloves must be inspected before use and disposed of properly after handling the

compound.[2] For extensive handling, disposable coveralls are recommended.[5]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[1] However, if dust formation is likely, use a NIOSH-

approved respirator.[2][6]

Hand Hygiene: Always wash hands thoroughly with soap and water after handling the

compound.[2]

Experimental Protocols
Detailed experimental protocols for specific assays involving Valibose are not available in the

provided safety and handling documents. Researchers should consult peer-reviewed scientific

literature for specific methodologies related to their research objectives. The following sections

provide general procedural guidance for handling and disposal.

Handling and Storage Procedures
Handling:

Handle in a well-ventilated area to avoid the formation of dust and aerosols.[2][7]

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid ingestion and inhalation.[1]

Keep away from strong oxidizing agents, as they are incompatible materials.[1]
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Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
Proper disposal of Valibose and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused Product:

For disposal of unused Valibose, it is recommended to follow local regulations for

pharmaceutical waste.

One common method is to mix the compound with an unappealing substance like cat litter or

used coffee grounds, place it in a sealed plastic bag, and dispose of it in the household

trash.[8][9] Do not flush down the toilet unless specifically instructed.[9]

Contaminated Materials:

Used and empty containers, syringes, and tubing should be placed in a designated

biohazard or pharmaceutical waste container.[10][11]

Contaminated gloves, gowns, and other disposable PPE should be placed in a biohazard

box.[10]

Scratch out all personal information on prescription labels before disposing of empty

containers.[8][9]

Emergency Procedures
Spills:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection if dust is present.
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Sweep up the spilled solid material, avoiding dust formation, and place it into a suitable,

closed container for disposal.[1][2]

Clean the spill area thoroughly.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[12]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

wash it before reuse.[2][7]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Get medical attention.[2][12]

Visual Guides
The following diagrams illustrate the standard operational workflow for handling Valibose and

the procedural steps for its disposal.
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Caption: Standard operational workflow for handling Valibose.
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Waste Segregation Disposal Path
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Caption: Procedural steps for the disposal of Valibose and associated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.echemi.com/sds/voglibose-pid_Rock35763.html
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/files/about%20fda/published/How-to-Dispose-of-Unused-Medicines-(PDF).pdf
https://www.safety.duke.edu/sites/default/files/V-HazardousDrugs.pdf
https://health.uconn.edu/pharmacy/wp-content/uploads/sites/60/2016/10/waste_stream_disposal_quick_reference_sheet.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman83480-29-9.pdf
https://www.benchchem.com/product/b1682138#personal-protective-equipment-for-handling-valibose
https://www.benchchem.com/product/b1682138#personal-protective-equipment-for-handling-valibose
https://www.benchchem.com/product/b1682138#personal-protective-equipment-for-handling-valibose
https://www.benchchem.com/product/b1682138#personal-protective-equipment-for-handling-valibose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

